N-{[(4-sec-butylphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[(4-butan-2-ylphenyl)carbamothioyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C19H21N3O3S/c1-4-12(2)14-7-9-16(10-8-14)20-19(26)21-18(23)15-6-5-13(3)17(11-15)22(24)25/h5-12H,4H2,1-3H3,(H2,20,21,23,26)
• InChI Key: HSGCHLRRBFRPSE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-]
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

N-{[(4-sec-butylphenyl)amino]carbonothioyl}-4-methyl-3-nitrobenzamide, commonly known as NBPT, is a chemical compound that has gained significant attention in the field of agriculture and environmental science due to its ability to inhibit the activity of urease enzymes. Urease is an enzyme that catalyzes the hydrolysis of urea to ammonia, which can lead to nitrogen loss through volatilization. NBPT has been shown to reduce nitrogen loss and increase crop yields, leading to its use as a urease inhibitor in fertilizers.

Mechanism of Action

NBPT inhibits the activity of urease enzymes by binding to the active site of the enzyme and preventing the hydrolysis of urea to ammonia. This leads to a reduction in nitrogen loss through volatilization and an increase in the availability of nitrogen for plant uptake.
Biochemical and Physiological Effects:
NBPT has been shown to have no significant toxic effects on plants, animals, or humans. However, studies have shown that NBPT can inhibit the growth of certain microorganisms in soil, which may have implications for soil health and nutrient cycling.

Advantages and Limitations for Lab Experiments

NBPT has several advantages for use in lab experiments, including its ability to reduce nitrogen loss and increase the availability of nitrogen for plant uptake. However, NBPT may also have limitations, such as its potential to inhibit the growth of certain microorganisms in soil, which could affect the results of experiments involving soil microbiota.

Future Directions

There are several potential future directions for research on NBPT, including:
1. Studying the effects of NBPT on soil microbial communities and nutrient cycling.
2. Investigating the potential use of NBPT in animal feed to reduce nitrogen excretion.
3. Developing new formulations of NBPT that are more effective at reducing nitrogen loss.
4. Studying the long-term effects of NBPT on soil health and plant growth.
5. Investigating the potential use of NBPT in other industries, such as wastewater treatment.
In conclusion, NBPT is a chemical compound that has gained significant attention in the field of agriculture and environmental science due to its ability to reduce nitrogen loss and increase crop yields. While there are potential limitations to its use, NBPT has several advantages for lab experiments and has numerous potential future directions for research.

Scientific Research Applications

NBPT has been extensively studied for its ability to reduce nitrogen loss in agriculture. Several studies have shown that the use of NBPT as a urease inhibitor in fertilizers can increase crop yields and reduce environmental pollution caused by nitrogen runoff and volatilization. Additionally, NBPT has been studied for its potential use in animal feed to reduce the amount of nitrogen excreted by livestock.